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Compound of Interest

Compound Name: 5-Methylthiazole-4-carboxylic acid

Cat. No.: B053473 Get Quote

An In-Depth Technical Guide to the Safe Handling of 5-Methylthiazole-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methylthiazole-4-carboxylic acid is a heterocyclic building block of significant interest in

medicinal chemistry and drug development. Its structural motif is incorporated into various

pharmacologically active agents. As with any specialized chemical reagent, a comprehensive

understanding of its properties and associated hazards is paramount for ensuring laboratory

safety and experimental integrity. This guide provides a detailed examination of the safety,

handling, storage, and emergency procedures for 5-Methylthiazole-4-carboxylic acid,

grounded in established safety protocols and data from authoritative sources. The causality

behind each recommendation is explained to empower researchers to make informed

decisions and foster a culture of safety.

It is important to note that detailed safety and toxicological data for the specific isomer, 5-
Methylthiazole-4-carboxylic acid, is limited. Therefore, this guide synthesizes available

information for this compound with data from the closely related and more extensively

documented isomer, 4-Methylthiazole-5-carboxylic acid, and general principles for this chemical

class. Researchers should always consult the specific Safety Data Sheet (SDS) provided by

their supplier for the exact material in use.
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Chemical and Physical Properties
A foundational understanding of a compound's physical properties is the first step in a robust

safety assessment. These characteristics influence its behavior under various laboratory

conditions and inform appropriate handling and storage strategies.

Property Value Source(s)

Chemical Name
5-Methylthiazole-4-carboxylic

acid
[1]

Molecular Formula C₅H₅NO₂S [2]

Molecular Weight 143.16 g/mol [2]

CAS Number 120237-76-5 [3]

Appearance Solid / Crystalline Powder [2][4]

Melting Point 90-91°C (for ethyl ester) [1]

Boiling Point 239°C (for ethyl ester) [1]

pKa 0.86 ± 0.10 [1]

Note: Some physical data, such as melting and boiling points, are more readily available for the

ethyl ester derivative and are provided here for reference.

Hazard Identification and GHS Classification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Methylthiazole-4-carboxylic acid and its close isomers are classified as

hazardous. The primary risks involve irritation and potential sensitization.
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GHS Classification Hazard Statement Signal Word Pictogram

Skin Irritation
H315: Causes skin

irritation
Warning GHS07 (!)

Serious Eye Irritation
H319: Causes serious

eye irritation
Warning GHS07 (!)

Skin Sensitization
H317: May cause an

allergic skin reaction
Warning GHS07 (!)

Toxicological Profile:

Acute Toxicity: No specific data is available for oral, dermal, or inhalation toxicity for this

isomer; however, related compounds may be harmful if swallowed, inhaled, or absorbed

through the skin.[5] The primary concern is irritation.

Skin Corrosion/Irritation: Causes skin irritation.[6] Prolonged or repeated contact should be

avoided.

Serious Eye Damage/Irritation: Causes serious eye irritation.[6] Direct contact can lead to

significant injury, making eye protection mandatory.

Respiratory/Skin Sensitization: May cause an allergic skin reaction upon contact.[5]

Individuals with known chemical sensitivities should handle this compound with extra

caution.

Carcinogenicity: This substance is not listed as a carcinogen by IARC, NTP, or OSHA.

Engineering Controls and Personal Protective
Equipment (PPE)
The hierarchy of controls dictates that engineering and administrative controls are the primary

means of exposure reduction, with PPE serving as the final barrier. The causality is simple: a

well-designed workspace physically removes the hazard from the researcher's breathing zone

and personal space.
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Engineering Controls:

Ventilation: All handling of 5-Methylthiazole-4-carboxylic acid powder, especially weighing

and transfers, must be conducted in a properly functioning chemical fume hood to prevent

inhalation of dust.[4][6]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

and in close proximity to the workstation.[4] This is critical due to the compound's

classification as a serious eye irritant.

Personal Protective Equipment (PPE): The selection of PPE is not a checklist but a risk-based

decision. The following diagram outlines the workflow for selecting appropriate PPE when

working with this compound.

Risk Assessment

PPE Requirements

Assess Task:
Handling 5-Methylthiazole-4-carboxylic acid

Weighing solid powder or
risk of aerosolization?

Working with dilute solution
(low volatility)?

Mandatory High-Exposure PPE:
- Chemical Safety Goggles + Face Shield

- Nitrile Gloves (check compatibility)
- Lab Coat

- N95 Dust Mask / Respirator

Yes

Mandatory Low-Exposure PPE:
- Chemical Safety Goggles

- Nitrile Gloves
- Lab Coat

No Yes

Click to download full resolution via product page
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Caption: PPE selection workflow based on experimental task.

Eye and Face Protection: Chemical safety goggles are mandatory at all times.[4] A face

shield should be worn in addition to goggles when handling larger quantities or when there is

a significant risk of splashing.[6]

Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves.[4] It is

crucial to inspect gloves before each use and to observe the manufacturer's breakthrough

time data.[4] Remove gloves with care to avoid skin contamination.

Skin and Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

[4]

Respiratory Protection: If engineering controls are insufficient or when handling large

quantities that could generate dust, use a NIOSH/MSHA or European Standard EN 149

approved respirator with a particulate filter (e.g., N95).[4][5]

Safe Handling and Storage Protocols
Adherence to standardized protocols minimizes the risk of exposure and preserves the

chemical's integrity.

Standard Handling Protocol:

Preparation: Before handling, ensure all necessary engineering controls are active and all

required PPE is donned.

Dispensing: Conduct all transfers of solid material within a chemical fume hood to contain

dust.[6] Use spatulas and weigh boats appropriate for the quantity being handled.

Housekeeping: Avoid accumulation of dust on surfaces. Wash hands and face thoroughly

after handling and before leaving the laboratory.[6]

Ignition Sources: Keep away from sources of ignition. Although not highly flammable, taking

precautionary measures against static discharge is good practice.

Storage Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://www.tcichemicals.com/BE/en/sds/M2663_EU_6N.pdf
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://www.fishersci.co.uk/store/msds?partNumber=15294714&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1770874_EN.htm
https://www.tcichemicals.com/BE/en/sds/M2663_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M2663_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature and Environment: Store in a cool, dry, and well-ventilated place.[6]

Container: Keep the container tightly closed to prevent moisture ingress and contamination.

[5][6]

Incompatibilities: Store away from strong oxidizing agents.[5]

Emergency Procedures and Spill Response
Preparedness is key to mitigating the impact of an accidental exposure or spill.

First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do.[5][6] Seek immediate medical attention.

[6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5] Remove

contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[6]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration.[5] Seek medical attention if you feel unwell.

Ingestion: Rinse mouth with water. Do not induce vomiting.[6] Seek medical attention if you

feel unwell.[5]

Spill Response Protocol: The appropriate response depends on the scale of the spill. For any

major spill (e.g., >10g, outside of a containment area), evacuate the area and contact your

institution's emergency response team. The following protocol and decision tree are for minor

laboratory spills.[7][8]
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Minor Spill Cleanup Steps

Spill Occurs

Assess Hazard:
Is spill >10g?

Is it outside fume hood?
Are you trained to handle it?

MAJOR SPILL
- Alert others

- Evacuate area
- Call Emergency Response

Yes to any

MINOR SPILL
Proceed with Cleanup Protocol

No to all

1. Don PPE:
(Goggles, Gloves, Lab Coat, N95)

2. Contain Spill:
Cover gently with inert absorbent
(vermiculite, sand) to avoid dust.

3. Collect Material:
Sweep into a labeled container

for hazardous waste.

4. Decontaminate:
Wash spill area with soap and water.

5. Dispose:
Place all contaminated materials

in sealed bag for hazardous waste.

Click to download full resolution via product page

Caption: Decision tree for chemical spill response.
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Detailed Minor Spill Cleanup Steps:

Secure the Area: Alert colleagues in the immediate vicinity.[9]

Don PPE: At a minimum, wear chemical safety goggles, a lab coat, double nitrile gloves, and

an N95 dust mask.[4][10]

Contain and Absorb: Gently cover the solid spill with an inert, non-combustible absorbent

material like vermiculite, sand, or diatomaceous earth.[5][8] This prevents the powder from

becoming airborne.

Collect: Carefully sweep the mixture into a plastic dustpan and place it into a clearly labeled,

sealable container for hazardous waste disposal.[4][5]

Decontaminate: Once the bulk material is removed, clean the spill surface with soap and

water, using absorbent pads to wipe the area.[7]

Dispose: Place all contaminated items, including gloves, absorbent pads, and shoe covers,

into a sealed bag or container for disposal as chemical hazardous waste.[7][10]

Disposal Considerations
Chemical waste disposal is strictly regulated.

Waste Management: 5-Methylthiazole-4-carboxylic acid and any materials contaminated

with it must be disposed of as hazardous waste.[4]

Procedure: Collect waste in a designated, properly labeled, and sealed container. Follow all

local, state, and federal environmental regulations for chemical waste disposal.

Environmental Precaution: Do not allow the chemical to enter drains, sewers, or waterways.

Reactivity and Stability
Chemical Stability: The compound is stable under normal, recommended storage

temperatures and pressures.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5]
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Hazardous Decomposition Products: When subjected to fire, it may emit toxic fumes,

including carbon monoxide, carbon dioxide, nitrogen oxides, and sulfur oxides.[5] Firefighting

measures should include wearing a self-contained breathing apparatus.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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